Cas no 918825-32-8 ((1R,1'R)-1,1'-[(S)-[1,1'-Binaphthalene]-2,2'-diyl]bis(2-propen-1-ol))

• Product Name: (1R,1'R)-1,1'-[(S)-[1,1'-Binaphthalene]-2,2'-diyl]bis(2-propen-1-ol)
• CAS No: 918825-32-8
• MF: C₂₆H₂₂O₂
• MW: 366.451687335968
• CID: 5689123
• PubChem ID: 15953164
• Update Time: 2023-10-12

(1R,1'R)-1,1'-[(S)-[1,1'-Binaphthalene]-2,2'-diyl]bis(2-propen-1-ol) Chemical and Physical Properties

Names and Identifiers

• (1R,1'R)-1,1'-[(S)-[1,1'-Binaphthalene]-2,2'-diyl]bis(2-propen-1-ol)
• 1451057-19-4
• SY096777
• (1R,1 inverted exclamation mark R)-1,1 inverted exclamation mark -[(S)-[1,1 inverted exclamation mark -Binaphthalene]-2,2 inverted exclamation mark -diyl]bis(2-propen-1-ol)
• 1,1'-([1,1'-Binaphthalene]-2,2'-diyl)bis(prop-2-en-1-ol)
• MFCD30833851
• AKOS024262959
• 918825-32-8

• Inchi： 1S/C26H22O2/c1-3-23(27)21-15-13-17-9-5-7-11-19(17)25(21)26-20-12-8-6-10-18(20)14-16-22(26)24(28)4-2/h3-16,23-24,27-28H,1-2H2
• InChI Key： OXTCAIAYEXTSKB-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC2C=CC=CC=2C=1C1C2C=CC=CC=2C=CC=1C(C=C)O

Computed Properties

• Exact Mass: 366.161979940g/mol
• Monoisotopic Mass: 366.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 40.5Ų